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Cat. No.: B12383857 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: The compound "Ac-AAVALLPAVLLALLAP-LEHD-CHO" appears to be a

composite name. Our research indicates that Ac-LEHD-CHO is a known inhibitor of caspase-9,

an enzyme crucial for initiating apoptosis (programmed cell death). The peptide sequence Ac-

AAVALLPAVLLALLAP does not correspond to a commercially available or well-documented

peptide. Based on its highly hydrophobic amino acid composition (Alanine, Valine, Leucine), it

is likely a synthetic peptide designed for membrane interaction, potentially as a cell-penetrating

peptide (CPP) or a transmembrane domain mimic.

These application notes will address both components. We will provide detailed protocols for

the use of the caspase-9 inhibitor Ac-LEHD-CHO in cell culture and present a hypothetical

application and experimental design for the peptide Ac-AAVALLPAVLLALLAP as a potential

delivery vehicle for Ac-LEHD-CHO.

Section 1: Ac-LEHD-CHO - A Potent Caspase-9
Inhibitor
Ac-LEHD-CHO is a reversible aldehyde inhibitor of caspase-9. It is a valuable tool for studying

the intrinsic pathway of apoptosis and for enhancing cell viability in culture by preventing

premature cell death.[1][2][3]
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Mechanism of Action
The intrinsic pathway of apoptosis is triggered by intracellular stress, leading to the release of

cytochrome c from the mitochondria. This, in turn, leads to the formation of the apoptosome

and the activation of caspase-9. Activated caspase-9 then cleaves and activates downstream

effector caspases, such as caspase-3, culminating in the execution of apoptosis. Ac-LEHD-

CHO specifically targets and inhibits the proteolytic activity of caspase-9, thereby blocking this

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Specific inhibition of caspase-8 and -9 in CHO cells enhances cell viability in batch and
fed-batch cultures - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Development of cell death-based method for the selectivity screening of caspase-1
inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Ac-
AAVALLPAVLLALLAP-LEHD-CHO in Cell Culture]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12383857#how-to-use-ac-
aavallpavllallap-lehd-cho-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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